3-Phenylimidazo[1,2-a]pyrazine

• IUPAC Name: 3-phenylimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C12H9N3/c1-2-4-10(5-3-1)11-8-14-12-9-13-6-7-15(11)12/h1-9H
• InChI Key: QMSCCBWPBGOOGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C3N2C=CN=C3
• Molecular Formula: C12H9N3
• DSSTOX Substance ID: DTXSID80609878
• Molecular Weight: 195.22 g/mol
• CAS RN: 126052-34-4

Description

3-Phenylimidazo[1,2-a]pyrazine is a chemical compound with the molecular formula C12H9N3. It is a versatile scaffold in organic synthesis and drug development. It has been used in various applications such as pharmaceuticals, organic materials, natural products, and bioactive molecules.

Synthesis Analysis

Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development. Various synthetic routes for pyrrolopyrazine derivatives have been explained, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods.

Molecular Structure Analysis

The molecular weight of 3-Phenylimidazo[1,2-a]pyrazine is 195.22. It is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development. It has shown reactivity and multifarious biological activity.

Scientific Research Applications

Organic Synthesis and Drug Development

. Researchers have made significant progress in developing synthetic methods for this compound. Its reactivity and multifarious biological activity make it an exciting area of study. Scientists have focused on the pattern and position of substitutions to enhance its utility in drug design.

CDK9 Inhibition

Novel imidazo[1,2-a]pyrazine derivatives have been synthesized and evaluated as CDK9 (cyclin-dependent kinase 9) inhibitors. . CDK9 plays a crucial role in cell cycle regulation, making it an attractive target for cancer therapy.

Antimicrobial Properties

Researchers have explored imidazo[1,2-a]pyrazine-linked 1,2,3-triazole derivatives as potential antimicrobial agents. . Investigating its antibacterial and antifungal properties could yield valuable insights for combating infectious diseases.

Mechanism of Action

Target of Action

3-Phenylimidazo[1,2-a]pyrazine is a versatile scaffold in organic synthesis and drug development Imidazo[1,2-a]pyridines, a similar class of compounds, have been used in various pharmaceutical applications, suggesting that they may interact with a wide range of biological targets .

Mode of Action

It’s known that imidazo[1,2-a]pyrazines can undergo various radical reactions for direct functionalization, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These reactions can alter the compound’s interaction with its targets, leading to changes in its biological activity .

Biochemical Pathways

Imidazo[1,2-a]pyrazines are known to be involved in a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

One study has indicated that a derivative of imidazo[1,2-a]pyrazine demonstrated reasonable physiochemical and pharmacokinetic properties .

Result of Action

Compounds with a similar imidazo[1,2-a]pyrazine scaffold have been shown to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, antifungal, antiallergic, antibacterial, anti-hiv, antiviral, and anti-convulsant activities .

Action Environment

It’s known that the compound’s storage temperature is 28°c, suggesting that temperature could be a factor influencing its stability .

Safety and Hazards

3-Phenylimidazo[1,2-a]pyrazine has some safety concerns. It has hazard statements H302, H315, H320, and H335. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

3-Bromoimidazo[1,2-a]pyrazine (1.66 g, 7.13 mmol, Intermediate 2), sodium carbonate (3.78 g, 35.6 mmol) and phenylboronic acid (1.043 g, 8.55 mmol) were dissolved in 1,2-dimethoxyethane (DME) (40 ml) and water (20 ml). Bis(triphenylphosphine)palladium (II) chloride (0.250 g, 0.356 mmol) was added and the biphasic solution heated at 80° C. for 16 h. The aqueous phase was extracted with ethyl acetate (3×100 ml) and the combined extracts washed with saturated sodium bicarbonate solution (100 ml), water (100 ml), brine (100 ml) and dried by passing through a hydromatrix cartridge (Varian). The filtrate was concentrated in vacuo to afford a crude oil (2.44 g). The crude product was purified by flash chromatography (Biotage SP4, 40+M, eluting with a 0-100% gradient of ethylacetate in hexane)—(the product elutes in 100% ethyl acetate), to afford 3-phenylimidazo[1,2-a]pyrazine (1.22 g, 6.25 mmol, 88% yield).